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Compound Name: Tert-butyl 5-aminopentanoate
CAS No.: 63984-03-2
Cat. No.: B1278426
Get Quote
. J

Tert-butyl 5-aminopentanoate, identified by CAS number 63984-03-2, is a bifunctional
aliphatic linker that has become an invaluable tool in modern synthetic chemistry, particularly
within pharmaceutical and biochemical research.[1][2] Its structure, featuring a terminal primary
amine and a sterically hindered tert-butyl ester, provides two distinct reactive sites with
orthogonal stability. This unique arrangement allows for sequential, controlled modifications,
making it a cornerstone in the construction of complex molecules, from novel therapeutic
agents to sophisticated biochemical probes.

The primary amine serves as a versatile nucleophilic handle for conjugation, while the tert-butyl
ester acts as a robust protecting group for the carboxylic acid, stable to a wide range of
reaction conditions but readily removable under specific acidic protocols.[3][4] This guide,
intended for researchers and drug development professionals, will explore the core properties,
synthesis, reactivity, and strategic applications of this compound, providing both foundational
knowledge and field-proven experimental protocols.

Physicochemical Properties & Spectroscopic
Signature
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Accurate identification and confirmation of purity are paramount in any synthetic workflow. Tert-

butyl 5-aminopentanoate is typically a colorless to light yellow liquid.[5] Its key physical and

chemical properties are summarized below.

Property Value Source(s)
CAS Number 63984-03-2 [5](6][7]
Molecular Formula CoH19NO:2 [61[71[8]
Molecular Weight 173.25 g/mol [9][10]
Appearance Colorless to light yellow Liquid [51[7]
Boiling Point 220.1 £ 23.0 °C (Predicted) [5][11]
Density 0.940 £ 0.06 g/cm3 (Predicted) [5][11]

pKa 10.27 + 0.10 (Predicted) [51[11]
Storage Store in freezer, under -20°C, 511]

inert atmosphere

Analytical Characterization: The Scientist's Fingerprint

Verifying the identity and purity of Tert-butyl 5-aminopentanoate is critical. The following data

represent a typical spectroscopic profile.

e 1H NMR Spectroscopy: The proton NMR spectrum provides a clear signature. A defining

feature is the large singlet at approximately & 1.44 ppm, integrating to 9 protons, which

corresponds to the chemically equivalent methyl groups of the tert-butyl ester.[12] Other

expected signals include multiplets for the methylene groups of the pentanoate backbone

and a triplet near 6 2.7-2.8 ppm for the methylene group adjacent to the amine.[12] The

presence of the tert-butyl signal is not only diagnostic but its exceptional sharpness and

intensity, even when the molecule is attached to large proteins, make it a useful NMR probe

for studying macromolecular complexes.[13]

e 13C NMR Spectroscopy: The carbon spectrum will show a characteristic signal for the

quaternary carbon of the tert-butyl group around 80 ppm and the carbonyl carbon of the

ester near 172-173 ppm.[14]
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e Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) will typically
show the protonated molecule [M+H]* at m/z 174.15.

Synthesis and Purification: From Precursor to
Product

A common and reliable method for synthesizing Tert-butyl 5-aminopentanoate involves a two-
step process starting from tert-butyl 5-bromopentanoate. This approach is favored for its high
yield and straightforward execution.[12]

Synthetic Workflow Diagram

Gert—Butyl 5—bromopentanoat9

Azide Displacement
(Sodium Azide, DMF)

'

tert-Butyl 5-azidopentanoate
(Intermediate)

'

Staudinger Reduction
(Triphenylphosphine, THF/H20)

Tert-butyl 5-aminopentanoate
(Final Product)

Click to download full resolution via product page

Caption: Synthetic route to Tert-butyl 5-aminopentanoate.
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Experimental Protocol: Synthesis via Azide Reduction

This protocol is adapted from established literature procedures.[12] The causality behind this
choice rests on the high efficiency of the SN2 displacement of bromide by azide and the mild,
high-yielding nature of the Staudinger reduction, which avoids harsh reagents that could cleave
the ester.

Materials:

e tert-Butyl 5-bromopentanoate

e Sodium azide (NaNs)

e Dry N,N-Dimethylformamide (DMF)

o Triphenylphosphine (PPhs)

o Tetrahydrofuran (THF)

» Deionized water

e Chloroform (or Dichloromethane)

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2S0a)

« Silica gel for column chromatography

Step-by-Step Methodology:

e Azide Formation:
o Dissolve tert-butyl 5-bromopentanoate (1.0 eq) in dry DMF.
o Add sodium azide (1.5 eq) to the solution.

o Heat the reaction mixture to 70-80 °C and stir for 16-18 hours under an inert atmosphere
(e.g., Nitrogen or Argon).
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o After cooling to room temperature, dilute the mixture with chloroform and wash
sequentially with water and brine to remove DMF and excess salts.

o Dry the organic layer over anhydrous MgSOea, filter, and concentrate under reduced
pressure to yield crude tert-butyl 5-azidopentanoate.

o Staudinger Reduction:
o Dissolve the crude azide intermediate from the previous step in THF.

o Add triphenylphosphine (1.1 eq) to the solution. A vigorous evolution of nitrogen gas will
be observed.

o Once the gas evolution ceases, add a few drops of water to the reaction mixture to
hydrolyze the aza-ylide intermediate.

o Continue stirring for an additional 4 hours at room temperature.
o Evaporate the THF under reduced pressure.
 Purification:

o The resulting residue contains the desired product and triphenylphosphine oxide as a
major byproduct.

o Purify the crude material by flash column chromatography on silica gel, typically using a
gradient eluent system such as 5% methanol in chloroform or dichloromethane, to isolate
the pure Tert-butyl 5-aminopentanoate as a yellow liquid.[12]

The Chemistry of a Bifunctional Linker

The synthetic utility of Tert-butyl 5-aminopentanoate stems from the differential reactivity of
its two functional groups. This allows for a modular approach to synthesis where one end of the
molecule can be modified while the other remains protected.
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Amine Terminus Reactions

Amide Coupling (R-COOH)
- Acylation (R-COCI)
Tert-butyl 5-aminopentanoate Nucleophilic Attack Reductive Amination (R-CHO)

H2N-(CH2)4-COOtBu .
Protecting Group Cleavage Ester Terminus Deprotection

Click to download full resolution via product page
Caption: Dual reactivity of Tert-butyl 5-aminopentanoate.

e Amine Terminus Reactivity: The primary amine is a potent nucleophile, readily participating in
standard amine chemistries such as amide bond formation with carboxylic acids (using
coupling reagents like EDC/HOBL), acylation with acid chlorides, and reductive amination
with aldehydes or ketones. This allows for the attachment of the linker to a wide variety of
substrates.

o Ester Terminus as a Protecting Group: The tert-butyl ester is a workhorse protecting group
for carboxylic acids.[15] Its key advantage is its stability under basic, nucleophilic, and
hydrogenolysis conditions, which are often used in peptide synthesis and other complex
synthetic routes.[3] Deprotection is cleanly and efficiently achieved under strongly acidic
conditions, typically with trifluoroacetic acid (TFA) in dichloromethane or with hydrochloric
acid in an organic solvent.[3] This orthogonality is the cornerstone of its strategic application.

Applications in Drug Discovery and Research

The unique properties of Tert-butyl 5-aminopentanoate make it a valuable intermediate in
several high-impact research areas.
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o Pharmaceutical Development: It serves as a key building block in the synthesis of diverse
pharmaceuticals, particularly those targeting neurological and metabolic disorders.[1] For
example, it is a documented starting material for constructing the (S)-2-aminoglutarimide
moiety, a critical component in certain advanced therapeutic agents.[16]

o PROTAC Linker Synthesis: In the rapidly evolving field of targeted protein degradation, Tert-
butyl 5-aminopentanoate and its derivatives are used as aliphatic linkers in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[17][18] PROTACSs are heterobifunctional
molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's
degradation.[18] The pentanoate chain provides the necessary spacing and flexibility for the
two ends of the PROTAC to bind their respective proteins effectively.

» Peptide and Peptoid Synthesis: The compound is used in the production of peptides and
peptoids, where it can be incorporated as a non-natural amino acid to modulate the final
structure's properties, such as stability or binding affinity.[1][14]

Key Experimental Protocols

The following protocols outline common transformations involving Tert-butyl 5-
aminopentanoate.

Protocol 1: Deprotection of the Tert-butyl Ester

This protocol demonstrates the standard procedure for cleaving the ester to reveal the free
carboxylic acid.

Materials:

Tert-butyl 5-aminopentanoate

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Diethyl ether

Step-by-Step Methodology:
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e Dissolve the Tert-butyl 5-aminopentanoate (1.0 eq) in DCM (approx. 0.1 M solution).
e Cool the solution to 0 °C in an ice bath.
e Add TFA (a 25-50% solution in DCM, v/v) dropwise to the stirred solution.

» Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or
LC-MS until the starting material is consumed.

o Concentrate the reaction mixture under reduced pressure to remove the DCM and excess
TFA.

e The resulting crude 5-aminopentanoic acid (as its TFA salt) can often be precipitated by
adding cold diethyl ether and collected by filtration.

Protocol 2: Amide Coupling (EDC/HOBH)

This protocol describes the coupling of the amine group to a generic carboxylic acid.
Materials:

o Tert-butyl 5-aminopentanoate

e A generic carboxylic acid (R-COOH)

» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC-HCI)

e Hydroxybenzotriazole (HOB)

e Dry Dichloromethane (DCM) or Dimethylformamide (DMF)

e N,N-Diisopropylethylamine (DIPEA)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine

Step-by-Step Methodology:

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b1278426/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-bifunctional-building-block
https://www.benchchem.com/product/b1278426/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-bifunctional-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dissolve the carboxylic acid (1.0 eq), EDC-HCI (1.2 eq), and HOBt (1.2 eq) in dry DCM or
DMF.

Stir the mixture at room temperature for 15-20 minutes to form the activated ester.

Add Tert-butyl 5-aminopentanoate (1.1 eq) to the reaction mixture, followed by DIPEA (2.5
eq).

Stir the reaction at room temperature for 12-16 hours.

Dilute the reaction with DCM and wash sequentially with saturated NaHCOs solution, water,
and brine.

Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

Purify the crude product by flash column chromatography to yield the desired amide.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of Tert-butyl 5-aminopentanoate is

essential.

Hazards: The compound is classified as causing skin and serious eye irritation.[7][19] It may
also cause respiratory irritation.[7] The GHS pictogram is GHSO07 (Warning).[7]

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses or
goggles, and a lab coat.[19] Handling should be performed in a well-ventilated area or a
chemical fume hood.[19][20]

Handling: Avoid contact with skin and eyes.[20] Avoid breathing vapors or mists.[7] Wash
hands thoroughly after handling.[19]

Storage: For long-term stability, the compound should be stored in a tightly sealed container
in a freezer at or below -20 °C under an inert atmosphere.[5][10][11]
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¢ Tert-butyl 5-oxopentanoate - Optional[13C NMR]. SpectraBase. [Link]
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methoxyphenyl) Carbamate. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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